3-benzyl-7-{[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amino}pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-benzyl-2-[(1,3,5-trimethylpyrazol-4-yl)methylamino]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C20H21N7O2/c1-12-15(13(2)26(3)25-12)9-21-19-22-10-16-17(23-19)24-20(29)27(18(16)28)11-14-7-5-4-6-8-14/h4-8,10H,9,11H2,1-3H3,(H2,21,22,23,24,29)
• InChI Key: CHPZPTRMHBPXLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CNC2=NC=C3C(=N2)NC(=O)N(C3=O)CC4=CC=CC=C4
• Molecular Formula: C20H21N7O2
• Molecular Weight: 391.4 g/mol
• CAS No.: 1396673-58-7

Description

3-benzyl-7-{[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amino}pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H21N7O2 and its molecular weight is 391.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

• Solid-Phase Parallel Synthesis : This compound's derivatives are synthesized using solid-phase parallel synthesis methodology. This method is efficient for creating libraries of nucleosides, which are vital in drug discovery and biochemical studies (Ramasamy et al., 2005).

• Catalyst-Free Synthesis in Water : A catalyst-free synthesis approach for related pyrimidines has been developed, demonstrating the potential for eco-friendlier and simpler production methods (Rahmati & Khalesi, 2012).

Pharmacological Research

• Urease Inhibition : Certain derivatives have been explored for their urease inhibition properties, showing varying degrees of effectiveness. This has implications for treatments of diseases like peptic ulcers and urinary tract infections (Rauf et al., 2010).

• Antithrombotic Properties : Some derivatives have shown promise as new antithrombotic compounds with favorable cerebral and peripheral effects, indicating potential in cardiovascular therapy (Furrer, Wágner, & Fehlhaber, 1994).

• Anticancer Activity : Novel spiro derivatives have been synthesized and evaluated for anticancer properties. Some compounds exhibited significant anti-proliferative properties in vitro, indicating potential applications in cancer therapy (Ismail et al., 2017).

Chemical Synthesis and Applications

• Novel Multicomponent Synthesis : Efficient synthesis of pyridine-pyrimidines via a three-component reaction, showcasing the versatility and potential for creating a wide array of derivatives for various applications (Rahmani et al., 2018).

• Microwave Irradiative Cyclocondensation : This method has been used for synthesizing pyrimidine linked pyrazole heterocyclics, indicating a faster and more efficient route for compound synthesis, beneficial in medicinal chemistry (Deohate & Palaspagar, 2020).

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have shown potent antileishmanial and antimalarial activities . Therefore, it’s plausible that this compound may also target organisms causing these diseases, such as Leishmania and Plasmodium species.

Mode of Action

A molecular docking study conducted on a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that the compound might interact with its targets in a similar manner, leading to inhibition of the target’s function.

Biochemical Pathways

Given the potential antileishmanial and antimalarial activities, it’s plausible that the compound may interfere with the biochemical pathways essential for the survival and proliferation ofLeishmania and Plasmodium species .

Result of Action

Similar compounds have shown significant inhibition effects againstPlasmodium berghei, suggesting potential antimalarial activity .